Cas no 1807115-08-7 (2,5-Bis(trifluoromethyl)-3-bromoanisole)

• Product Name: 2,5-Bis(trifluoromethyl)-3-bromoanisole
• CAS No: 1807115-08-7
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960455
• Update Time: 2025-08-03

2,5-Bis(trifluoromethyl)-3-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-6-3-4(8(11,12)13)2-5(10)7(6)9(14,15)16/h2-3H,1H3
• InChI Key： GVQFEDGXLVAMMY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2